7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 7-cyclopropyloxy-4,4-dimethyl-3H-chromen-2-one
• InChI: InChI=1S/C14H16O3/c1-14(2)8-13(15)17-12-7-10(5-6-11(12)14)16-9-3-4-9/h5-7,9H,3-4,8H2,1-2H3
• InChI Key: GZOZATFDSJXIKD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)OC2=C1C=CC(=C2)OC3CC3)C

Description

7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS: 2060034-29-7) is a substituted coumarin derivative with a molecular formula of C₁₄H₁₆O₃ and a molecular weight of 232.28 g/mol . Its structure features:

• A cyclopropoxy group at position 7 of the benzopyranone core.
• 4,4-dimethyl substitution on the dihydro ring, introducing steric bulk.
• A ketone group at position 2, characteristic of coumarin derivatives.

Preparation Methods

The synthesis of 7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of a cyclopropyl alcohol derivative with a dimethyl benzopyranone precursor in the presence of a suitable catalyst . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.

Chemical Reactions Analysis

7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert this compound into alcohols or alkanes using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the benzopyran ring, using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reference standard in analytical chemistry.

Biology: This compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one involves its interaction with specific molecular targets and pathways. It may act by inhibiting or activating enzymes, binding to receptors, or interfering with cellular processes. The exact molecular targets and pathways depend on the specific application and biological context .

Comparison with Similar Compounds

6-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS: 29423-72-1)

Key Differences :

Property	7-Cyclopropoxy-4,4-dimethyl Analog	6-Hydroxy-4,4-dimethyl Analog
Substituent at Position 7	Cyclopropoxy (C₃H₅O)	Hydroxyl (-OH)
Molecular Formula	C₁₄H₁₆O₃	C₁₁H₁₂O₃
Molecular Weight	232.28 g/mol	192.21 g/mol
Lipophilicity	Higher (cyclopropyl group)	Lower (polar -OH group)

Functional Implications :

• The 6-hydroxy analog (CID 605996) has a predicted collision cross-section (CCS) of 138.6 Ų for [M+H]⁺, indicating distinct mass spectrometry profiles due to its polar hydroxyl group .
• The hydroxyl group in the analog may confer hydrogen-bonding capacity, influencing binding to biological targets (e.g., enzymes), as seen in related coumarin-based inhibitors .

3,4-Dihydro-2H-1-benzopyran-2-one (Dihydrocoumarin)

Key Differences :

Property	7-Cyclopropoxy-4,4-dimethyl Analog	Dihydrocoumarin
Substituents	7-cyclopropoxy, 4,4-dimethyl	No substituents
Molecular Formula	C₁₄H₁₆O₃	C₉H₈O₂
Molecular Weight	232.28 g/mol	148.16 g/mol

Functional Implications :

• Dihydrocoumarin (HMDB0036626) lacks steric hindrance from dimethyl/cyclopropoxy groups, enabling easier interaction with enzymes like esterases or cytochrome P450 isoforms .
• The target compound’s 4,4-dimethyl groups may reduce metabolic degradation by shielding the ketone moiety, a hypothesis supported by studies on steric effects in coumarin derivatives .

5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6-dimethoxy-4H-1-benzopyran-4-one

Key Differences :

Property	7-Cyclopropoxy-4,4-dimethyl Analog	5,7-Dihydroxy Analog
Substituents	Single cyclopropoxy group	Multiple hydroxyl/methoxy groups
Molecular Formula	C₁₄H₁₆O₃	C₁₉H₁₈O₈

Functional Implications :

• The polyhydroxylated analog (Compound 139) likely exhibits higher water solubility but lower metabolic stability due to phase II conjugation (e.g., glucuronidation) .
• The target compound’s mono-substitution simplifies synthetic routes compared to multi-functionalized derivatives, as noted in pharmacopeial synthesis reports .